Cas no 647028-16-8 (1,4-Hexanediol, 1-phenyl-, (1R,4R)-rel-)

• Product Name: 1,4-Hexanediol, 1-phenyl-, (1R,4R)-rel-
• CAS No: 647028-16-8
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• CID: 417971
• Update Time: 2024-01-29

1,4-Hexanediol, 1-phenyl-, (1R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 1,4-Hexanediol, 1-phenyl-, (1R,4R)-rel-

• Inchi： 1S/C12H18O2/c1-2-11(13)8-9-12(14)10-6-4-3-5-7-10/h3-7,11-14H,2,8-9H2,1H3/t11-,12-/m1/s1
• InChI Key： WXQQRWKSCBOMHF-VXGBXAGGSA-N
• SMILES： [C@@H](C1=CC=CC=C1)(O)CC[C@H](O)CC

Experimental Properties

• Density: 1.053±0.06 g/cm3(Predicted)
• Boiling Point: 336.0±30.0 °C(Predicted)
• pka: 14.28±0.20(Predicted)